Cas no 852440-14-3 (N-(2-ethoxyphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• CAS No: 852440-14-3
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 6450801
• Update Time: 2025-06-11

N-(2-ethoxyphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• N-(2-ethoxyphenyl)-2-(4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(2-ethoxyphenyl)-1,4-dihydro-4-oxo-1-phenyl-

• Inchi： 1S/C21H19N5O3/c1-2-29-18-11-7-6-10-17(18)24-19(27)13-25-14-22-20-16(21(25)28)12-23-26(20)15-8-4-3-5-9-15/h3-12,14H,2,13H2,1H3,(H,24,27)
• InChI Key： LEHSGWXHCXQCNT-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=CC=C2OCC)=O)C(=O)C2C=NN(C3=CC=CC=C3)C=2N=1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 12.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2-ethoxyphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide

Introduction to N-(2-ethoxyphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide (CAS No. 852440-14-3)

N-(2-ethoxyphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 852440-14-3, represents a confluence of aromatic and heterocyclic chemistry, making it a subject of intense study for its potential applications in drug discovery and development.

The molecular framework of this compound is characterized by the presence of multiple functional groups, including an acetamide moiety and a pyrazolo[3,4-d]pyrimidine core. The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy, as it is a known pharmacophore in medicinal chemistry, often associated with biological activities such as kinase inhibition and anti-inflammatory properties. The incorporation of a phenyl ring substituted with an ethoxy group further modulates the electronic and steric properties of the molecule, potentially influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The pyrazolo[3,4-d]pyrimidine scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in the treatment of cancer by inhibiting key enzymes involved in cell proliferation and survival. The compound in question, N-(2-ethoxyphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide, is being explored as a potential lead compound for further derivatization and optimization.

The acetamide group in the molecular structure of this compound introduces a polar moiety that can enhance solubility and binding affinity to biological targets. This feature is particularly important in drug design, as it can improve the pharmacokinetic properties of the molecule. Additionally, the presence of multiple aromatic rings provides opportunities for π-stacking interactions, which are often crucial for binding to proteins and nucleic acids.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular modeling studies have suggested that N-(2-ethoxyphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. These predictions are based on the known binding modes of similar compounds and the structural features of the target proteins.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazolo[3,4-d]pyrimidine core through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the acetamide group and the phenyl ring substituted with an ethoxy group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex molecular framework efficiently.

In vitro studies have begun to elucidate the potential biological activities of N-(2-ethoxyphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide. Initial results indicate that the compound exhibits moderate inhibitory activity against certain kinases at micromolar concentrations. These findings are encouraging and warrant further investigation into its mechanism of action and potential therapeutic applications. Additionally, studies are being conducted to assess its selectivity against closely related enzymes to minimize off-target effects.

The development of novel drug candidates is a complex process that involves not only chemical synthesis but also pharmacological evaluation, toxicology studies, and clinical trials. N-(2-ethoxyphenyl)-2-{4-ofoxo 1 phenyl 1 H 4 H 5 H pyrazolo 34 d pyrimidin 5 yl}acetamide represents an early stage candidate that has shown promise in preclinical studies. If further research confirms its efficacy and safety profile، it could progress to clinical development for the treatment of various diseases.

The role of computational tools in drug discovery cannot be overstated. Software packages for molecular modeling، quantum mechanics، and machine learning are increasingly being used to design и optimize drug candidates like N-(2 ethoxy phenyl) - 2 { ۴ اکسو ۱ فنل ۱ H ۴ H ۵ H پیرازولو [۳ ۴ د ] پیریمی دین -۵ یل} آسید آمید . These tools allow researchers to predict how a molecule will behave biologically و chemically، saving time و resources در comparison به traditional trial-and-error methods.

The future direction của research on N-(2 ethoxy phenyl) - ۲ {۴ اکسو ۱ فنل -۱ H،۴ H،۵ H پیرازولو [۳،۴ د ] پیریمی دین -۵ یل} آسید آمید includes further optimization của its chemical structure to enhance its potency و selectivity . Additionally، investigations into its pharmacokinetic properties و potential side effects are crucial steps before it can be considered for clinical use . Collaborative efforts between synthetic chemists، medicinal chemists، và biologists will be essential در achieving these goals.